Cas no 2649073-02-7 (5-(1-isocyanatocyclopropyl)-1-methyl-2,3-dihydro-1H-indole)

• Product Name: 5-(1-isocyanatocyclopropyl)-1-methyl-2,3-dihydro-1H-indole
• CAS No: 2649073-02-7
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6221408
• PubChem ID: 117305668
• Update Time: 2025-11-01

5-(1-isocyanatocyclopropyl)-1-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(1-isocyanatocyclopropyl)-1-methyl-2,3-dihydro-1H-indole
• 2649073-02-7
• EN300-1833826

• Inchi： 1S/C13H14N2O/c1-15-7-4-10-8-11(2-3-12(10)15)13(5-6-13)14-9-16/h2-3,8H,4-7H2,1H3
• InChI Key： IOFFMHGURAFAKF-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=CC3=C(CCN3C)C=2)CC1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 5-(1-isocyanatocyclopropyl)-1-methyl-2,3-dihydro-1H-indole

Comprehensive Overview of 5-(1-isocyanatocyclopropyl)-1-methyl-2,3-dihydro-1H-indole (CAS No. 2649073-02-7)

In the realm of organic chemistry and pharmaceutical research, 5-(1-isocyanatocyclopropyl)-1-methyl-2,3-dihydro-1H-indole (CAS No. 2649073-02-7) has emerged as a compound of significant interest. This molecule, characterized by its unique isocyanatocyclopropyl and dihydroindole moieties, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity or tailor properties for specific industrial uses.

The compound's 1-methyl-2,3-dihydro-1H-indole core is a common scaffold in medicinal chemistry, often associated with neuroactive or anti-inflammatory properties. Meanwhile, the isocyanatocyclopropyl group introduces reactive functionality, enabling covalent bonding with nucleophiles like amines or alcohols—a feature exploited in polymer chemistry and bioconjugation. Such dual characteristics make it a valuable intermediate for synthesizing small-molecule therapeutics or functionalized materials.

Recent trends highlight growing searches for "indole derivatives in drug development" and "isocyanate applications in biomaterials," reflecting broader scientific curiosity. Innovations in targeted drug delivery and sustainable chemistry further amplify demand for specialized intermediates like this compound. Its role in covalent inhibitor design—a hot topic in oncology and protease research—also aligns with industry shifts toward irreversible binding strategies.

Synthetic routes to 5-(1-isocyanatocyclopropyl)-1-methyl-2,3-dihydro-1H-indole often involve cyclopropanation of indole precursors followed by isocyanate introduction. Purification typically requires chromatographic techniques to ensure high purity, critical for downstream applications. Analytical methods such as HPLC and NMR are employed to verify structural integrity, addressing common user queries about "quality control for synthetic intermediates."

From an industrial perspective, scalability and stability are key considerations. The compound's sensitivity to moisture—common among isocyanate-containing molecules—necessitates anhydrous storage conditions. This practical aspect resonates with searches for "handling reactive intermediates safely," underscoring the need for technical guidance in laboratory settings.

In conclusion, 5-(1-isocyanatocyclopropyl)-1-methyl-2,3-dihydro-1H-indole represents a nexus of synthetic utility and biomedical potential. Its relevance to high-throughput screening libraries and biocompatible polymers positions it at the forefront of interdisciplinary research, answering contemporary demands for innovation in life sciences and beyond.